Cas no 141453-28-3 (2-Cyclohexen-1-one, 3-[(3-pyridinylmethyl)amino]-)

• Product Name: 2-Cyclohexen-1-one, 3-[(3-pyridinylmethyl)amino]-
• CAS No: 141453-28-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 3729209
• PubChem ID: 11464284
• Update Time: 2025-04-22

2-Cyclohexen-1-one, 3-[(3-pyridinylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[(3-pyridinylmethyl)amino]-
• 3-(pyridin-3-ylmethylamino)cyclohex-2-en-1-one
• 3-[(pyridin-3-ylmethyl)amino]cyclohex-2-en-1-one
• 141453-28-3
• AKOS002681568
• STK978389

• Inchi： 1S/C12H14N2O/c15-12-5-1-4-11(7-12)14-9-10-3-2-6-13-8-10/h2-3,6-8,14H,1,4-5,9H2
• InChI Key： MMUAQFFACDJHQC-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(NCC2=CC=CN=C2)=C1

Computed Properties

• Exact Mass: 202.110613074Da
• Monoisotopic Mass: 202.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų